N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-benzyl-1-[(3-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H26N2O/c1-17-6-5-9-19(14-17)16-23-12-10-20(11-13-23)21(24)22-15-18-7-3-2-4-8-18/h2-9,14,20H,10-13,15-16H2,1H3,(H,22,24)
• InChI Key: KEFYOASRGPLSRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC(CC2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the piperidine family. BTCP has been widely studied for its potential use in the treatment of various medical conditions.

Mechanism of Action

N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide acts as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It also binds to the sigma-1 receptor, which has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and serotonin levels in the brain, which can lead to improved mood and reduced anxiety. It also has analgesic properties and can modulate the reward pathway in the brain, which may be useful in treating addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of studying N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide is its well-established synthesis method and characterization techniques. However, one of the limitations is that it is a synthetic compound and may not accurately reflect the effects of naturally occurring neurotransmitters.

Future Directions

Future research on N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide could focus on its potential use in the treatment of various psychiatric and neurological disorders, including depression, anxiety, and addiction. It could also investigate its effects on other neurotransmitters and receptors in the brain, as well as its potential for developing new therapeutic agents. Additionally, further studies could be conducted to determine the optimal dosage and administration of this compound for various medical conditions.

Synthesis Methods

N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide can be synthesized through a multi-step process involving the reaction of piperidine, benzyl chloride, and 3-methylbenzyl chloride. The final product is purified through recrystallization and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide has been studied extensively for its potential use in the treatment of various medical conditions, including depression, anxiety, and addiction. It has also been investigated for its analgesic properties and its ability to modulate dopamine and serotonin neurotransmission.